Cas no 2229638-22-4 (1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene)

• Product Name: 1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene
• CAS No: 2229638-22-4
• MF: C₁₂H₁₄S
• MW: 190.304562091827
• CID: 5958449
• PubChem ID: 165681603
• Update Time: 2025-06-13

1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene
• EN300-1821466
• 2229638-22-4

• Inchi： 1S/C12H14S/c1-5-12(2,3)10-6-8-11(13-4)9-7-10/h1,6-9H,2-4H3
• InChI Key： JQLKBSAOISYXPM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C#C)(C)C

Computed Properties

• Exact Mass: 190.08162162g/mol
• Monoisotopic Mass: 190.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene

Research Brief on 1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene (CAS: 2229638-22-4) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene (CAS: 2229638-22-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the alkyne and methylsulfanyl functional groups, make it a versatile building block for the development of targeted therapies. Researchers have explored its utility in click chemistry reactions, enabling the rapid assembly of complex molecular architectures with potential pharmacological activity.

In vitro and in vivo studies have demonstrated promising biological activities associated with derivatives of this compound. For instance, modifications at the alkyne moiety have yielded compounds with significant inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further optimization is required to enhance selectivity and reduce off-target effects.

The pharmacokinetic properties of 1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene and its derivatives have also been investigated. Preliminary data indicate moderate bioavailability and metabolic stability, with the methylsulfanyl group playing a critical role in modulating these properties. Researchers are exploring strategies to improve these characteristics through structural modifications, such as the introduction of polar substituents or prodrug approaches.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes to produce this compound. Green chemistry principles have been applied to minimize environmental impact, with notable success in reducing the use of hazardous reagents and solvents. These improvements are critical for enabling large-scale production and facilitating further preclinical studies.

Looking ahead, the potential of 1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene in drug discovery appears substantial. Ongoing research is exploring its incorporation into larger pharmacophores and its use in fragment-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 1-(2-methylbut-3-yn-2-yl)-4-(methylsulfanyl)benzene represents a promising scaffold in medicinal chemistry with diverse applications. While challenges remain in optimizing its pharmacological profile, the compound's versatility and the recent progress in its study underscore its potential as a valuable tool in the development of next-generation therapeutics.